1-cyclopentyl-5-ethynyl-1H-pyrazole
Description
“1-cyclopentyl-5-ethynyl-1H-pyrazole” is a chemical compound with the molecular formula C10H12N2. It has a molecular weight of 160.22 . The physical form of this compound is liquid .
Molecular Structure Analysis
The InChI code for “1-cyclopentyl-5-ethynyl-1H-pyrazole” is 1S/C10H12N2/c1-2-9-7-11-12(8-9)10-5-3-4-6-10/h1,7-8,10H,3-6H2 . This code provides a unique identifier for the compound and can be used to generate its molecular structure.Physical And Chemical Properties Analysis
“1-cyclopentyl-5-ethynyl-1H-pyrazole” is a liquid at room temperature . It has a molecular weight of 160.22 . The compound is stored at a temperature of 4 degrees Celsius .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopentyl-5-ethynyl-1H-pyrazole involves the reaction of cyclopentanone with ethyl acetoacetate to form 1-cyclopentyl-3-oxobutyl acetate, which is then reacted with hydrazine hydrate to form 1-cyclopentyl-3-hydrazinobutane-1-one. This intermediate is then reacted with propargyl bromide to form the final product, 1-cyclopentyl-5-ethynyl-1H-pyrazole.", "Starting Materials": [ "Cyclopentanone", "Ethyl acetoacetate", "Hydrazine hydrate", "Propargyl bromide" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 1-cyclopentyl-3-oxobutyl acetate.", "Step 2: 1-cyclopentyl-3-oxobutyl acetate is then reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid to form 1-cyclopentyl-3-hydrazinobutane-1-one.", "Step 3: 1-cyclopentyl-3-hydrazinobutane-1-one is then reacted with propargyl bromide in the presence of a base such as potassium carbonate to form the final product, 1-cyclopentyl-5-ethynyl-1H-pyrazole." ] } | |
CAS RN |
1863132-59-5 |
Product Name |
1-cyclopentyl-5-ethynyl-1H-pyrazole |
Molecular Formula |
C10H12N2 |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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